molecular formula C5H3NO B6253212 5-ethynyl-1,3-oxazole CAS No. 872122-50-4

5-ethynyl-1,3-oxazole

Cat. No. B6253212
CAS RN: 872122-50-4
M. Wt: 93.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Ethynyl-1,3-oxazole is a heterocyclic compound with the molecular formula C5H3NO . It contains a five-membered ring with one nitrogen atom and one oxygen atom . This compound is part of a larger class of molecules known as oxazoles, which are present in various biological activities .


Synthesis Analysis

The synthesis of oxazoles, including this compound, often involves the Van Leusen Oxazole Synthesis . This method uses tosylmethylisocyanides (TosMICs) and aldehydes in a [3+2] cycloaddition reaction . The reaction is highly regioselective, allowing for the preparation of 5-substituted oxazoles .


Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered ring with one nitrogen atom and one oxygen atom . The ethynyl group is attached to the 5-position of the oxazole ring .


Chemical Reactions Analysis

Oxazoles, including this compound, can undergo a variety of chemical reactions. For instance, they can be arylated at both the C-5 and C-2 positions . The choice of solvent can influence the regioselectivity of this reaction .

Mechanism of Action

While the specific mechanism of action for 5-ethynyl-1,3-oxazole is not fully understood, oxazole derivatives have been shown to inhibit the activity of various enzymes, including cholinesterases and acetylcholinesterases. These enzymes are involved in the breakdown of neurotransmitters in the brain.

Future Directions

Oxazole-based molecules, including 5-ethynyl-1,3-oxazole, have received attention from researchers globally due to their wide spectrum of biological activities . Future research will likely focus on synthesizing diverse oxazole derivatives and screening them for various biological activities .

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-ethynyl-1,3-oxazole can be achieved through a two-step process involving the reaction of 2-bromo-2-propen-1-ol with ethyl oxalate followed by dehydrohalogenation of the resulting intermediate.", "Starting Materials": [ "2-bromo-2-propen-1-ol", "ethyl oxalate", "sodium ethoxide", "sodium hydroxide", "water", "diethyl ether" ], "Reaction": [ "Step 1: Reaction of 2-bromo-2-propen-1-ol with ethyl oxalate in the presence of sodium ethoxide to form ethyl 2-(2-bromo-2-propen-1-yloxy)oxalate.", "Step 2: Dehydrohalogenation of ethyl 2-(2-bromo-2-propen-1-yloxy)oxalate with sodium hydroxide in water and diethyl ether to yield 5-ethynyl-1,3-oxazole." ] }

CAS RN

872122-50-4

Molecular Formula

C5H3NO

Molecular Weight

93.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.